4-methoxy-N-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 4-methoxy-N-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C18H17N3O3/c1-12-5-3-4-6-15(12)17-20-16(24-21-17)11-19-18(22)13-7-9-14(23-2)10-8-13/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: NIAIGZBGIRTYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

The compound “4-methoxy-N-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs due to its bioactivity. The presence of the methoxy group and the oxadiazole ring could also contribute to its properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a methoxy group, and an oxadiazole ring. These functional groups could influence the compound’s reactivity and physical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzamide group could increase its polarity, while the methoxy group could influence its solubility.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including CCG-281111, have demonstrated antiviral potential. For instance:

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Anticholinesterase Activity

Indole compounds may inhibit acetylcholinesterase, making them relevant in neurodegenerative disease research. While data on CCG-281111’s anticholinesterase effects are scarce, this area merits further investigation.

Mechanism of Action

Target of Action

AKOS000635866, also known as CCG-281111, primarily targets the RhoA transcriptional signaling pathway . RhoA is a small GTPase protein known to regulate various cellular processes, including cell adhesion, migration, and proliferation .

Mode of Action

CCG-281111 acts as an inhibitor of the RhoA transcriptional signaling pathway . It operates downstream of Rho, blocking transcription stimulated by various proteins involved in the Rho pathway . The compound’s action seems to target the MKL/SRF-dependent transcriptional activation without altering DNA binding .

Biochemical Pathways

The RhoA pathway plays a crucial role in the regulation of the actin cytoskeleton, cell polarity, and gene expression . By inhibiting this pathway, CCG-281111 can potentially disrupt these cellular processes, leading to changes in cell behavior .

Result of Action

The inhibition of the RhoA pathway by CCG-281111 has shown promising results in cancer cell functional assays . For instance, it has been observed to inhibit DNA synthesis in prostate cancer cells and reduce the growth of certain melanoma lines . It also appears to selectively stimulate apoptosis in certain melanoma cell lines .

Future Directions

Future research could focus on elucidating the biological activity of this compound and optimizing its properties for potential applications in medicine or other fields.